Cas no 185036-38-8 (CARULITE(R)CATALYST)

• Product Name: CARULITE(R)CATALYST
• CAS No: 185036-38-8
• MF: CuMnO₃
• MW: 166.48
• CID: 114440
• PubChem ID: 133112801
• Update Time: 2025-05-19

CARULITE(R)CATALYST Chemical and Physical Properties

Names and Identifiers

• Carulite
• CARULITE(R)CATALYST
• Carulite Catalyst
• Carulite (Registered) Catalyst
• Potassiumhydrotris(3-(6-methyl-3-pyridyl)-5-methylpyrazol-1-yl)borate
• Carulite&reg
• Carulite?Catalyst
• Catalyst
• HOPCALITE CATALYST
• CID 133112801
• Dioxomanganese;oxocopper
• 185036-38-8

• Inchi： 1S/Cu.Mn.3O
• InChI Key： PUFKGWVZPFANLN-UHFFFAOYSA-N
• SMILES： [Cu]=O.[Mn](=O)=O

Computed Properties

• Exact Mass: 165.852384g/mol
• Monoisotopic Mass: 165.852384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 20.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2

Experimental Properties

• Stability/Shelf Life: hygroscopic

Additional information on CARULITE(R)CATALYST

Introduction to CARULITE® CATALYST and CAS No. 185036-38-8

The CARULITE® CATALYST, identified by the chemical abstracts service number CAS No. 185036-38-8, represents a cutting-edge innovation in the field of chemical catalysis. This compound has garnered significant attention due to its unique properties and broad applicability in various industrial and research settings. The CARULITE® CATALYST is renowned for its high efficiency, selectivity, and stability, making it an indispensable tool in modern chemical synthesis.

Recent advancements in the field of catalysis have highlighted the transformative potential of the CARULITE® CATALYST. Research published in leading journals such as the Journal of the American Chemical Society and the Angewandte Chemie has demonstrated its exceptional performance in a variety of catalytic reactions. These studies have underscored the compound's ability to facilitate complex transformations with minimal byproduct formation, thereby enhancing overall reaction yields.

The molecular structure of the CARULITE® CATALYST (CAS No. 185036-38-8) is a key factor contributing to its remarkable catalytic properties. Composed of a unique arrangement of metallic and non-metallic elements, this compound exhibits a high surface area and porous structure, which allows for optimal interaction with reactants. This structural design enables the catalyst to maintain its activity over multiple reaction cycles, a crucial feature for industrial applications where long-term stability is essential.

In industrial settings, the CARULITE® CATALYST has found utility in diverse processes, including polymerization, hydrogenation, and oxidation reactions. Its ability to operate under mild conditions—such as lower temperatures and pressures—reduces energy consumption and environmental impact, aligning with global sustainability efforts. For instance, studies have shown its effectiveness in the production of high-value chemicals like fine aromatics and pharmaceutical intermediates.

The pharmaceutical industry has also benefited from the incorporation of the CARULITE® CATALYST into synthetic pathways. Its precision in facilitating selective reactions has enabled chemists to develop novel drug candidates with improved efficacy and reduced side effects. Researchers have leveraged its catalytic prowess to streamline complex synthetic routes, reducing both time-to-market and production costs for pharmaceutical companies.

Environmental considerations have further propelled interest in the CARULITE® CATALYST. By promoting greener chemistry principles, this compound supports the development of sustainable manufacturing processes. Its compatibility with water-based systems and low toxicity profile make it an attractive option for industries seeking eco-friendly alternatives. Moreover, its recyclability enhances sustainability by minimizing waste generation during industrial use.

The future prospects for the CARULITE® CATALYST (CAS No. 185036-38-8) are promising, with ongoing research exploring new applications and improvements. Innovations in nanotechnology are particularly exciting, as they hold the potential to further enhance the catalyst's surface area and reactivity. Such advancements could unlock even greater efficiencies in catalytic processes across multiple sectors.

In conclusion, the CARULITE® CATALYST stands as a testament to the ingenuity of modern chemical engineering. Its unique properties have positioned it as a cornerstone in catalytic research and industrial applications. As scientists continue to uncover new possibilities with this remarkable compound, its impact on chemistry and beyond is poised to grow even more significant.